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Compound of Interest

Compound Name: Choline iodide

Cat. No.: B121885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Choline iodide, a quaternary ammonium salt, is a compound of interest in various scientific

domains, from biochemical research to pharmaceutical development. A thorough

understanding of its solubility and stability in different solvents is critical for its effective

application. This technical guide provides an in-depth overview of the solubility and stability of

choline iodide, complete with quantitative data, detailed experimental protocols, and

visualizations of relevant chemical pathways.

Core Properties of Choline Iodide
Property Value Reference

Chemical Formula C₅H₁₄INO [1]

Molecular Weight 231.08 g/mol [1]

Appearance
White to pale yellow solid,

crystals, or powder
[1][2][3]

Melting Point 270-272 °C [1][4]

Section 1: Solubility of Choline Iodide
The solubility of choline iodide is a critical parameter for its use in solution-based applications.

While quantitative data is not extensively available in publicly accessible literature, its
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qualitative solubility in several common laboratory solvents has been reported.

Qualitative Solubility
Choline iodide exhibits varied solubility across different solvent classes. It is generally

described as soluble in polar aprotic and polar protic solvents.

Table 1: Qualitative Solubility of Choline Iodide in Various Solvents

Solvent Type Solubility Reference(s)

Water Polar Protic
Highly Soluble /

Water-Soluble
[5][6]

Slightly Soluble

(conflicting report)
[1][2][4]

Dimethyl Sulfoxide

(DMSO)
Polar Aprotic Soluble [1][2][4]

Methanol Polar Protic Soluble

Ethanol Polar Protic
Information not

available

Note: The conflicting reports on water solubility may be due to differences in experimental

conditions or purity of the compound.

Factors Influencing Solubility
The solubility of choline iodide, like other salts, is influenced by several factors:

Temperature: Generally, the solubility of solid solutes in liquid solvents increases with

temperature.

pH: The pH of the solution can influence the stability of the choline cation, which could

indirectly affect its solubility.

Purity of the Compound: Impurities can significantly impact the measured solubility.[7]
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Section 2: Stability of Choline Iodide
The stability of choline iodide is a key consideration for its storage and use in formulations. It

is susceptible to degradation by light, moisture, and potentially by pH and temperature.

General Stability and Storage
Choline iodide is known to be:

Hygroscopic: It readily absorbs moisture from the atmosphere.[1]

Light-sensitive: Exposure to light can cause degradation.[1]

For optimal stability, choline iodide should be stored in a tightly sealed container, in a cool,

dry, and dark place, preferably under an inert atmosphere.[1]

Stability in Aqueous Solutions
Aqueous solutions of the choline cation are generally considered stable. However, they can

undergo slow decomposition over time.[8]

Potential Degradation Pathway in Water:

The choline cation can slowly break down to form ethylene glycol, polyethylene glycols, and

trimethylamine.[8] The rate of this degradation is expected to be influenced by factors such as

temperature, pH, and the presence of light.

Thermal and Photostability
While specific studies on the thermal and photostability of choline iodide in various solvents

are limited, general principles for iodide-containing and quaternary ammonium salts apply.

Thermal Stability: Elevated temperatures are likely to accelerate the degradation of choline
iodide in solution. Studies on the related compound, choline chloride, in deep eutectic

solvents show that thermal decomposition does occur, though the temperatures and

products are specific to that context.[9]
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Photostability: As a light-sensitive compound, exposure of choline iodide solutions to UV or

visible light is expected to promote degradation. The iodide ion can be oxidized, potentially

leading to the formation of iodine and subsequent discoloration of the solution.

pH Stability
The stability of choline iodide can be influenced by the pH of the solution. The choline cation

itself is generally stable across a range of pH values. However, extreme pH conditions (highly

acidic or alkaline) could potentially catalyze hydrolysis or other degradation reactions. Studies

on the enzymatic oxidation of choline show a dependence on pH, indicating the molecule's

reactivity is pH-sensitive.[10][11][12]

Section 3: Experimental Protocols
This section outlines standardized methodologies for determining the solubility and stability of

choline iodide.

Protocol for Determining Aqueous Solubility (Shake-
Flask Method)
The shake-flask method is a widely accepted technique for determining the solubility of a

substance in a particular solvent and is described in the OECD Test Guideline 105.[7][13][14]

[15][16]

Objective: To determine the saturation concentration of choline iodide in water at a specific

temperature.

Materials:

Choline iodide (high purity)

Deionized or distilled water

Glass flasks with stoppers

Constant temperature shaker bath or incubator

Centrifuge
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Analytical balance

A suitable analytical method for quantification (e.g., HPLC, titration, or spectrophotometry)

Procedure:

Preliminary Test: To estimate the approximate solubility, add a small, weighed amount of

choline iodide to a known volume of water. Vigorously shake for 10 minutes and visually

inspect for undissolved solid. If dissolved, add more choline iodide until saturation is

observed. This helps determine the appropriate amount for the definitive test.[17]

Equilibration: Add an excess amount of choline iodide (e.g., 5 times the estimated solubility)

to each of three separate flasks containing a known volume of water.[17]

Seal the flasks and place them in a constant temperature shaker bath set to the desired

temperature (e.g., 25 °C).

Agitate the flasks for a sufficient time to reach equilibrium. This may take 24 to 72 hours. It is

recommended to sample at different time points (e.g., 24, 48, and 72 hours) to ensure

equilibrium has been reached.[18][19]

Phase Separation: After equilibration, allow the flasks to stand at the test temperature to let

the undissolved solid settle. To ensure complete separation of the solid from the liquid phase,

centrifuge the samples at the same temperature.[16]

Quantification: Carefully withdraw an aliquot of the clear supernatant.

Dilute the aliquot gravimetrically with a suitable solvent if necessary.

Determine the concentration of choline iodide in the aliquot using a validated analytical

method. Various methods can be used for the quantification of quaternary ammonium

compounds, including titration and capillary electrophoresis.[20][21]

Calculation: The solubility is the average concentration from the three flasks, provided the

results are consistent.

Protocol for Assessing Photostability
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A general approach for assessing the photostability of a compound in solution, based on ICH

Q1B guidelines, is as follows:

Objective: To evaluate the effect of light exposure on the stability of choline iodide in a specific

solvent.

Materials:

Choline iodide solution of known concentration

Photostability chamber equipped with a light source conforming to ICH Q1B guidelines (e.g.,

xenon lamp or a combination of cool white fluorescent and near-UV lamps)

Transparent and light-impermeable containers (e.g., quartz and amber glass vials)

A stability-indicating analytical method (e.g., HPLC) capable of separating the parent

compound from its degradation products.

Procedure:

Sample Preparation: Prepare a solution of choline iodide in the desired solvent.

Exposure:

Place the solution in chemically inert, transparent containers.

Expose the samples to light in a photostability chamber. The total illumination should be

not less than 1.2 million lux hours and the integrated near-ultraviolet energy should be not

less than 200 watt hours per square meter.

A control sample should be wrapped in aluminum foil or placed in a light-impermeable

container and exposed to the same temperature and humidity conditions.

Analysis: At appropriate time intervals, withdraw samples and analyze them using the

stability-indicating analytical method to determine the concentration of choline iodide
remaining and to detect and quantify any degradation products.
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Evaluation: Compare the results from the light-exposed samples to the dark control to

assess the extent of photodegradation.

Conclusion
This technical guide summarizes the currently available information on the solubility and

stability of choline iodide. While qualitative data indicates its solubility in polar solvents, there

is a clear need for quantitative studies to establish precise solubility values in a range of

common laboratory solvents. The stability of choline iodide is influenced by moisture, light,

and likely by temperature and pH. For applications involving solutions of choline iodide, it is

crucial to use freshly prepared solutions and to protect them from light. The provided

experimental protocols offer a framework for researchers to systematically determine the

solubility and stability of choline iodide under their specific experimental conditions. Further

research into the degradation kinetics and pathways in different solvents would be highly

beneficial for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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